Cas no 2580191-87-1 (Tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate)

• Product Name: Tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate
• CAS No: 2580191-87-1
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 5659519
• PubChem ID: 165893438
• Update Time: 2025-05-20

Tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-27732538
• tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate
• 2580191-87-1
• Tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate

• Inchi： 1S/C10H17F2NO2/c1-9(2,3)15-8(14)4-7-5-10(11,12)6-13-7/h7,13H,4-6H2,1-3H3
• InChI Key： HTEIFKVKMURFQA-UHFFFAOYSA-N
• SMILES： FC1(CNC(CC(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate

Tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate: A Comprehensive Overview

Tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate (CAS No. 2580191-87-1) is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a fluorinated pyrrolidine ring. The presence of the fluorine atoms in the pyrrolidine ring introduces interesting electronic and steric properties, making it a valuable building block in organic synthesis.

The tert-butyl group is a bulky alkyl substituent that contributes to the compound's stability and reactivity. The difluoropyrrolidine moiety, on the other hand, adds complexity to the molecule due to the presence of two fluorine atoms at the 4-position of the pyrrolidine ring. This arrangement not only enhances the molecule's chemical reactivity but also opens up possibilities for its use in advanced chemical transformations.

Recent studies have highlighted the importance of tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate in medicinal chemistry. Its ability to act as a chiral auxiliary has been extensively explored, enabling the synthesis of enantiomerically pure compounds. For instance, researchers have utilized this compound in asymmetric catalysis to produce complex molecules with high enantioselectivity. This has significant implications for drug discovery and development.

In addition to its role in asymmetric synthesis, tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate has found applications in agrochemicals. Its ability to inhibit certain enzymes makes it a potential candidate for developing new pesticides and herbicides. Recent findings suggest that this compound can interfere with key biochemical pathways in pests and weeds, offering a sustainable solution for crop protection.

The synthesis of tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. The introduction of fluorine atoms at the 4-position is achieved through electrophilic fluorination or nucleophilic substitution reactions. Subsequent steps involve esterification to attach the tert-butyl group, resulting in the final product.

From an environmental perspective, understanding the behavior of tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate in different ecosystems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. However, further investigations are needed to fully assess its environmental impact.

In conclusion, tert-butyl 2-(4,4-difluoropyrrolidin-2-yl)acetate (CAS No. 2580191-87-1) is a multifaceted compound with promising applications across various industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new uses and properties of this compound, its significance in modern chemistry is expected to grow further.